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Compound of Interest

Compound Name: 2,5-Diethoxyaniline

Cat. No.: B165579

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,5-Diethoxyaniline
(CAS No: 94-85-9), a primary aromatic amine used in various chemical syntheses. Adherence
to these guidelines is critical to ensure the safety of laboratory personnel and the environment.

Section 1: Chemical Identification and Physical
Properties

2,5-Diethoxyaniline, also known as Aminohydroquinone Diethyl Ether, is a solid organic
compound.[1] Its key properties are summarized below.
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Property Value Reference
CAS Number 94-85-9 [2][3]

EC Number 202-369-5 [2]

Linear Formula (C2Hs0)2C6H3NH:2 [2]
Molecular Weight 181.23 g/mol [2][3]
Appearance White to light yellow or light red 1

powder/crystal
Melting Point 83-88 °C [2]
Boiling Point 190-192 °C (at 30 torr) [4]

Section 2: Hazard Identification and Classification

2,5-Diethoxyaniline is classified as a hazardous substance. The primary routes of exposure
are inhalation, ingestion, and skin/eye contact.[4] The toxicological properties of this substance
have not been fully investigated, but it is known to be harmful.[4]

GHS Hazard Classification Summary:
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Hazard Class Category GHS Code Description Reference
Acute Toxicity, Harmful if
4 H302
Oral swallowed
Acute Toxicity, Harmful in
4 H312
Dermal contact with skin
Acute Toxicity, Harmful if
. 4 H332 _
Inhalation inhaled
) o Causes skin
Skin Irritation 2 H315 o [1][2]
irritation
o Causes serious
Eye Irritation 2 H319 S [11[2]
eye irritation
» May cause
Specific Target ) ]
Single Exposure H335 respiratory [2]

Organ Toxicity

irritation
Signal Word:Warning[2]
Precautionary Statements (Selected):
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Code

Statement

Reference

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[2]

P270

Do not eat, drink or smoke

when using this product.

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

[2]

P301+P312

IF SWALLOWED: Call a
POISON CENTER/doctor if

you feel unwell.

P302+P352

IF ON SKIN: Wash with plenty

of water.

[2]

P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[2]

P501

Dispose of contents/container
to an approved waste disposal
plant.

Section 3: Emergency Protocols and First Aid

Immediate and appropriate first aid is crucial in the event of exposure. Always show the Safety

Data Sheet (SDS) to attending medical personnel.

Experimental Protocol: First Aid Measures
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Inhalation:

o Immediately move the exposed person to fresh air.[4][5]

o If breathing has stopped or is difficult, provide artificial respiration or oxygen.[4]
o Keep the person warm and at rest.[5]

o Seek immediate medical attention.[4][5]

Skin Contact:

[¢]

Immediately remove all contaminated clothing and shoes.[4]

[¢]

Flush the affected skin with plenty of soap and water for at least 15 minutes.[4]

[e]

If irritation persists, seek medical attention.[5]

o

Wash contaminated clothing before reuse.[6]
Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[4][7]

o Ensure complete irrigation by keeping eyelids apart.[6]

o Removal of contact lenses should only be done by skilled personnel.[6]
o Seek immediate medical attention.[4]

Ingestion:

o If the person is conscious, rinse their mouth with water.[8]

o Do NOT induce vomiting.[9]

o Give one or two glasses of water to dilute the chemical.[9]
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o Never give anything by mouth to an unconscious person.[8]

o Seek immediate medical attention and call a poison control center.[9]

Section 4: Fire and Explosion Hazard Data
2,5-Diethoxyaniline is a combustible solid.[2]
Experimental Protocol: Fire Fighting Measures
¢ Suitable Extinguishing Media:
o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[8]

e Specific Hazards:

o Combustion may produce hazardous products, including carbon oxides (CO, CO2) and
nitrogen oxides (NOx).[7][8]

« Firefighter Protocol:

o

Wear a self-contained breathing apparatus (SCBA) with a full face-piece operated in
pressure-demand or other positive pressure mode, and full protective gear.[4][7]

(¢]

Move containers from the fire area if it can be done without risk.

[¢]

Use water spray to cool fire-exposed containers.[6]

[¢]

Approach fire from upwind to avoid hazardous vapors and toxic decomposition products.

Section 5: Accidental Release Measures

Prompt and safe cleanup of spills is essential to prevent exposure and environmental
contamination.

Experimental Protocol: Spill Cleanup

e Personnel Protection & Evacuation:
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[e]

Ensure adequate ventilation.[3]

o

Avoid all personal contact, including inhalation of dust.[6]

[¢]

Wear appropriate personal protective equipment (PPE) as described in Section 7.[6]

[e]

Clear the area of unnecessary personnel and move upwind.[6]

e Containment:
o Prevent the spill from entering drains, sewers, or waterways.[6]

o For liquid spills, create a dike around the spill using inert absorbent materials like sand,
vermiculite, or cat litter.[6][10]

e Cleanup and Decontamination:

(¢]

Use dry cleanup procedures and avoid generating dust.[6]

[¢]

Carefully sweep or vacuum up the spilled material.[4]

[¢]

Place the collected material into a suitable, labeled, and closed container for disposal.[4]

[8]

[e]

Decontaminate the spill area with a suitable cleaning agent.[10]
» Disposal:

o Dispose of the waste material through a licensed disposal company, in accordance with
local, state, and federal regulations.[8]

The following diagram illustrates the logical workflow for responding to an accidental spill.
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Click to download full resolution via product page
Caption: Workflow for Accidental Spill Response.
Section 6: Handling and Storage
Proper handling and storage practices are necessary to minimize risks.
Handling Protocol:
o Work in a well-ventilated area, preferably in a chemical fume hood.[6]
e Avoid contact with skin, eyes, and clothing.[4]
¢ Avoid the formation and inhalation of dust.[8]
e Do not eat, drink, or smoke in areas where the chemical is handled.[6]
e Wash hands thoroughly with soap and water after handling.[6]
e Ensure containers are kept securely sealed when not in use.[6]

Storage Protocol:

Store in a cool, dry, and well-ventilated area.[6]

Keep containers tightly closed to prevent moisture absorption and contamination.[8]

Store away from incompatible materials and foodstuff containers.[6]

Protect containers from physical damage.[6]
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e Incompatible Materials: Acids, strong oxidizing agents, acid anhydrides, acid chlorides, and
chloroformates.[4][7]

Section 7: Exposure Controls and Personal
Protection

Engineering controls and personal protective equipment (PPE) are the primary methods for
controlling exposure.

Engineering Controls:

o Ventilation: Use only in a well-ventilated area. A system of local and/or general exhaust is
recommended to keep employee exposures as low as possible.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields conforming
to EN166 or NIOSH standards.[7][8]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves must be
inspected prior to use.[4][8]

o Clothing: Wear protective clothing to prevent skin exposure.[4] A lab coat is standard.

» Respiratory Protection: For operations where dust may be generated, use a NIOSH-
approved N95 dust mask or a higher level of respiratory protection as necessary.[2][4] Follow
OSHA respirator regulations found in 29 CFR 1910.134.[4]

¢ Hygiene: Handle in accordance with good industrial hygiene and safety practices. Wash
hands before breaks and at the end of the workday.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2,5-Diethoxyaniline: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165579#2-5-diethoxyaniline-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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